Cas no 26655-50-5 (Isononanoic acid,ethenyl ester)

Isononanoic acid,ethenyl ester structure
26655-50-5 structure
Product Name:Isononanoic acid,ethenyl ester
CAS No:26655-50-5
MF:C11H20O2
MW:184.275303840637
CID:260784
PubChem ID:44607819
Update Time:2025-04-19

Isononanoic acid,ethenyl ester Chemical and Physical Properties

Names and Identifiers

    • Isononanoic acid,ethenyl ester
    • Vinyl iso-nonanoate
    • EINECS 247-883-0
    • 26655-50-5
    • Vinyl isononanoate
    • Inchi: 1S/C11H20O2/c1-4-13-11(12)9-7-5-6-8-10(2)3/h4,10H,1,5-9H2,2-3H3
    • InChI Key: QDKVISHXLLZBKS-UHFFFAOYSA-N
    • SMILES: O(C=C)C(CCCCCC(C)C)=O

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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